Visualization of stable ferritin complexes with palladium, rhodium and iridium nanoparticles detected by their catalytic activity in native polyacrylamide gels†

Dalton Transactions Pub Date: 2017-09-19 DOI: 10.1039/C7DT02818K

Abstract

The reductive discoloration of azo dye, Congo red, catalyzed by noble metal nanoparticles was used to visualize protein–metal complexes in native polyacrylamide gels after counterstaining with Coomassie blue. This technique was used to characterize the synthesis of palladium, rhodium and iridium nanoparticles encapsulated in Pyrococcus furiosus ferritin.

Graphical abstract: Visualization of stable ferritin complexes with palladium, rhodium and iridium nanoparticles detected by their catalytic activity in native polyacrylamide gels
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